Cas no 897016-97-6 (2-Fluoro-4-(morpholinomethyl)phenylboronic acid pinacol ester)

• Product Name: 2-Fluoro-4-(morpholinomethyl)phenylboronic acid pinacol ester
• CAS No: 897016-97-6
• MF: C₁₇H₂₅BFNO₃
• MW: 321.194708585739
• MDL: MFCD18434461
• CID: 592068
• PubChem ID: 53217312
• Update Time: 2024-10-26

2-Fluoro-4-(morpholinomethyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(morpholinomethyl)phenylboronic acid hydrochloride
• 2-Fluoro-4-(morpholinomethyl)phenylboronic acid pinacol ester
• 4-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine
• Morpholine,4-[[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• 4-[[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine
• 4-[[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine (ACI)
• BS-23945
• DWJRSQOUYHDWKV-UHFFFAOYSA-N
• AKOS015999560
• MFCD18434461
• CS-0153878
• DTXSID80682383
• DB-212299
• SCHEMBL538831
• N10218
• 897016-97-6
• 4-{[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}morpholine

• MDL： MFCD18434461
• Inchi： 1S/C17H25BFNO3/c1-16(2)17(3,4)23-18(22-16)14-6-5-13(11-15(14)19)12-20-7-9-21-10-8-20/h5-6,11H,7-10,12H2,1-4H3
• InChI Key： DWJRSQOUYHDWKV-UHFFFAOYSA-N
• SMILES： FC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(CN2CCOCC2)C=1

Computed Properties

• Exact Mass: 321.19100
• Monoisotopic Mass: 321.1911520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• PSA: 30.93000
• LogP: 1.89500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines